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Compound of Interest

Compound Name: 1-Nonadecene

Cat. No.: B090666 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 1-Nonadecene, a long-

chain alkene with emerging biological significance. This document details its chemical

identifiers, physicochemical properties, and experimental protocols for its synthesis,

purification, and analysis. Furthermore, it explores its potential roles in metabolic pathways and

its applications in research, including its anti-inflammatory, antioxidant, and anticancer

properties.

Chemical Identifiers and Physicochemical
Properties
1-Nonadecene is a monounsaturated aliphatic hydrocarbon with a single double bond at the

primary position. Its unique chemical structure contributes to its physical and biological

properties.

Table 1: Chemical Identifiers for 1-Nonadecene
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Identifier Value

CAS Number 18435-45-5

Molecular Formula C₁₉H₃₈

IUPAC Name Nonadec-1-ene

Synonyms Nonadec-1-ene, α-Nonadecene

InChI
InChI=1S/C19H38/c1-3-5-7-9-11-13-15-17-19-

18-16-14-12-10-8-6-4-2/h3H,1,4-19H2,2H3

InChIKey NHLUYCJZUXOUBX-UHFFFAOYSA-N

SMILES CCCCCCCCCCCCCCCCCC=C

Table 2: Physicochemical Properties of 1-Nonadecene

Property Value Source

Molecular Weight 266.51 g/mol [1]

Appearance Colorless liquid [1]

Boiling Point 329 °C at 760 mmHg [2]

Melting Point 23 °C [1]

Density 0.79 g/cm³ at 25 °C [2]

Vapor Pressure 0.000038 mmHg at 25 °C [2]

Solubility
Insoluble in water; Soluble in

alcohol
[2]

Experimental Protocols
Synthesis of 1-Nonadecene via the Wittig Reaction
The Wittig reaction is a reliable method for the synthesis of alkenes from aldehydes or ketones.

For the synthesis of 1-Nonadecene, octadecanal can be reacted with a methylidene

phosphorane.
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Materials:

Octadecanal

Methyltriphenylphosphonium bromide

Strong base (e.g., n-butyllithium or sodium amide)

Anhydrous solvent (e.g., tetrahydrofuran or diethyl ether)

Reaction vessel, stirring apparatus, and equipment for working under inert atmosphere

Procedure:

Ylide Preparation: In a flame-dried, two-necked round-bottom flask under an inert

atmosphere (e.g., nitrogen or argon), suspend methyltriphenylphosphonium bromide in the

anhydrous solvent.

Cool the suspension in an ice bath and add the strong base dropwise with constant stirring.

Allow the mixture to warm to room temperature and stir for 1-2 hours to ensure complete

formation of the ylide (a color change, typically to orange or yellow, indicates ylide

formation).

Wittig Reaction: Dissolve octadecanal in the anhydrous solvent in a separate flask and add it

dropwise to the ylide solution at 0 °C.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours or overnight.

Work-up: Quench the reaction by adding water or a saturated aqueous solution of

ammonium chloride.

Transfer the mixture to a separatory funnel and extract the product with a nonpolar organic

solvent (e.g., hexane or pentane).

Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and

filter.
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Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude 1-
Nonadecene.

Diagram 1: Wittig Reaction for 1-Nonadecene Synthesis

Methyltriphenylphosphonium bromide + Strong Base Methylenetriphenylphosphorane (Ylide)Deprotonation

Oxaphosphetane intermediate
Octadecanal [2+2] cycloaddition

1-NonadeceneDecomposition

Triphenylphosphine oxide

Click to download full resolution via product page

Caption: A simplified workflow of the Wittig reaction for the synthesis of 1-Nonadecene.

Purification of 1-Nonadecene by Fractional Distillation
Due to its high boiling point, fractional distillation under reduced pressure (vacuum distillation)

is the preferred method for purifying 1-Nonadecene from non-volatile impurities or other long-

chain hydrocarbons with different boiling points.[3][4][5][6]

Apparatus:

Round-bottom flask

Fractionating column (e.g., Vigreux or packed column)

Distillation head with a thermometer

Condenser

Receiving flask

Vacuum source and gauge

Heating mantle
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Procedure:

Place the crude 1-Nonadecene in the round-bottom flask with a few boiling chips or a

magnetic stir bar.

Assemble the fractional distillation apparatus, ensuring all joints are properly sealed for

vacuum.

Begin to slowly reduce the pressure in the system to the desired level.

Gradually heat the distillation flask using the heating mantle.

Observe the temperature at the distillation head. The temperature will rise as the vapor of the

most volatile component reaches the thermometer.

Collect the fraction that distills over at a constant temperature and pressure. This fraction will

be the purified 1-Nonadecene.

Discard the initial and final fractions, which may contain more volatile and less volatile

impurities, respectively.

Once the desired fraction is collected, turn off the heat and allow the apparatus to cool

before slowly releasing the vacuum.

Analysis of 1-Nonadecene by Gas Chromatography-
Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for the identification and quantification of volatile and semi-

volatile compounds like 1-Nonadecene.[7][8][9]

Instrumentation:

Gas chromatograph coupled to a mass spectrometer

Capillary column suitable for hydrocarbon analysis (e.g., DB-5ms or equivalent)

Helium carrier gas
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Autosampler and vials

Procedure:

Sample Preparation: Dissolve a small amount of the 1-Nonadecene sample in a volatile

organic solvent (e.g., hexane or dichloromethane) to a concentration of approximately 10-

100 µg/mL.

GC-MS Conditions:

Injector Temperature: 250 °C

Oven Temperature Program: Start at 60 °C, hold for 2 minutes, then ramp at 10 °C/min to

300 °C and hold for 5-10 minutes.

Carrier Gas Flow Rate: 1 mL/min (constant flow).

MS Ion Source Temperature: 230 °C

MS Quadrupole Temperature: 150 °C

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 40-500.

Analysis: Inject 1 µL of the prepared sample into the GC-MS system. The resulting

chromatogram will show a peak corresponding to 1-Nonadecene at a specific retention time.

The mass spectrum of this peak can be compared to a reference library (e.g., NIST) for

positive identification.

Diagram 2: GC-MS Analysis Workflow

Sample Preparation GC-MS System Data Analysis

1-Nonadecene Sample Dissolve in
Volatile Solvent Injection Port GC Column

(Separation)
Mass Spectrometer

(Detection & Identification)
Chromatogram

(Retention Time)
Mass Spectrum

(m/z Ratio)
Library Match
(Identification)
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Click to download full resolution via product page

Caption: A general workflow for the analysis of 1-Nonadecene using GC-MS.

Biological Significance and Potential Applications
1-Nonadecene has been identified as a metabolite in various plants and bacteria.[1] Emerging

research suggests its potential as a bioactive compound with anti-inflammatory, antioxidant,

and anticancer properties.

Anti-inflammatory and Antioxidant Mechanisms
While direct studies on 1-Nonadecene are limited, the anti-inflammatory and antioxidant

activities of many phytochemicals are well-documented.[10] These compounds often exert their

effects by modulating key signaling pathways involved in inflammation and oxidative stress. A

plausible mechanism for 1-Nonadecene's activity involves the inhibition of the NF-κB (Nuclear

Factor kappa-light-chain-enhancer of activated B cells) pathway and the scavenging of reactive

oxygen species (ROS).

Diagram 3: Proposed Anti-inflammatory and Antioxidant Pathway of 1-Nonadecene
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Caption: Proposed mechanism of 1-Nonadecene in mitigating inflammation and oxidative

stress.

Anticancer Potential
Preliminary studies have indicated that extracts containing 1-Nonadecene exhibit cytotoxic

effects against certain cancer cell lines. One study found that an extract of Sarocladium

kiliense, which contained 5.16% 1-Nonadecene, showed significant anticancer activity against

Hep-G2 (liver cancer) and MCF-7 (breast cancer) cell lines.[11] This suggests that 1-
Nonadecene may contribute to the observed cytotoxicity and warrants further investigation as

a potential anticancer agent.

Metabolic Pathways
In certain anaerobic bacteria, such as Desulfatibacillum aliphaticivorans, 1-alkenes are

metabolized through pathways involving the oxidation of the double bond and the addition of

organic carbons at both ends of the chain.[12] This indicates that 1-Nonadecene can be

utilized by microorganisms as a carbon and energy source, which is relevant for bioremediation

and microbial ecology studies.

Applications in Drug Development
The bioactive properties of 1-Nonadecene suggest its potential utility in drug development,

although this remains an area for future research.

Lead Compound: Its anti-inflammatory and anticancer activities make it a candidate for

development as a lead compound for novel therapeutics.

Drug Delivery: As a long-chain hydrocarbon, 1-Nonadecene could potentially be

incorporated into lipid-based drug delivery systems, such as liposomes or solid lipid

nanoparticles, to enhance the delivery of other therapeutic agents.[13][14][15][16][17]

Biomarker: The presence of 1-Nonadecene in biological samples could be explored as a

potential biomarker for certain metabolic or disease states.

Conclusion
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1-Nonadecene is a long-chain alkene with well-defined chemical and physical properties.

Standard organic synthesis and analytical techniques can be readily applied to this molecule.

Its presence in natural sources and its emerging bioactive properties, particularly its potential

anti-inflammatory, antioxidant, and anticancer effects, make it a compound of significant

interest for researchers in chemistry, biology, and medicine. Further investigation into its

specific mechanisms of action and its applications in drug development is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Nonadecene | C19H38 | CID 29075 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. phcogres.com [phcogres.com]

3. chembam.com [chembam.com]

4. Purification [chem.rochester.edu]

5. chem.libretexts.org [chem.libretexts.org]

6. Fractional distillation - Wikipedia [en.wikipedia.org]

7. benchchem.com [benchchem.com]

8. plantsjournal.com [plantsjournal.com]

9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

10. Molecular Mechanism Underlying Anti-Inflammatory and Anti-Allergic Activities of
Phytochemicals: An Update - PMC [pmc.ncbi.nlm.nih.gov]

11. Phytochemical profiling and evaluation of antioxidant, anticancer, antimicrobial and
antibiofilm activities of endophytic fungi isolated from Lavandula stricta - PMC
[pmc.ncbi.nlm.nih.gov]

12. Anaerobic 1-Alkene Metabolism by the Alkane- and Alkene-Degrading Sulfate Reducer
Desulfatibacillum aliphaticivorans Strain CV2803T - PMC [pmc.ncbi.nlm.nih.gov]

13. Liposomes for drug delivery: review of vesicular composition, factors affecting drug
release and drug loading in liposomes - PubMed [pubmed.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b090666?utm_src=pdf-body
https://www.benchchem.com/product/b090666?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-Nonadecene
https://phcogres.com/sites/default/files/PharmacognRes-16-4-727.pdf
https://chembam.com/online-resources/experiments/purification-by-fractional-distillation/
https://www.chem.rochester.edu/notvoodoo/pages/purification.php?page=fractional_distillation
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/05%3A_Distillation/5.03%3A_Fractional_Distillation
https://en.wikipedia.org/wiki/Fractional_distillation
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Utilizing_1_Nonadecanol_as_an_Internal_Standard_in_GC_MS_Analysis.pdf
https://www.plantsjournal.com/archives/2017/vol5issue3/PartA/5-2-37-308.pdf
https://pdfs.semanticscholar.org/f742/87bf118515f7fbf0e6b4588495e0003c5027.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6269762/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6269762/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12226719/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12226719/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12226719/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2168147/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2168147/
https://pubmed.ncbi.nlm.nih.gov/37594208/
https://pubmed.ncbi.nlm.nih.gov/37594208/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090666?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


14. mdpi.com [mdpi.com]

15. What We Need to Know about Liposomes as Drug Nanocarriers: An Updated Review -
PMC [pmc.ncbi.nlm.nih.gov]

16. Brief Insight on Nanovesicular Liposomes as Drug-delivery Carriers for Medical
Applications [xiahepublishing.com]

17. Liposome composition in drug delivery design, synthesis, characterization, and clinical
application - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [1-Nonadecene: A Comprehensive Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b090666#cas-number-and-identifiers-for-1-
nonadecene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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